Cas no 1403564-18-0 (3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile)
3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Chemical and Physical Properties
Names and Identifiers
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- 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile
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- Inchi: 1S/C12H16N2O2/c1-9-8-11(12(15)4-5-13)10(2)14(9)6-7-16-3/h8H,4,6-7H2,1-3H3
- InChI Key: VCVIYEBBYDRMEK-UHFFFAOYSA-N
- SMILES: C(#N)CC(C1C=C(C)N(CCOC)C=1C)=O
3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502805-1g |
3-(1-(2-Methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)-3-oxopropanenitrile |
1403564-18-0 | 97% | 1g |
$*** | 2023-03-30 |
3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile
Research Brief on 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile (CAS: 1403564-18-0)
In recent years, the compound 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile (CAS: 1403564-18-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.
The synthesis of 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on its stereochemical properties. Researchers have employed NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product, ensuring its suitability for further biological evaluation.
One of the most notable aspects of this compound is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinases involved in inflammatory pathways, making it a candidate for the treatment of autoimmune diseases. Additionally, its unique chemical structure allows for easy derivatization, enabling researchers to explore a wide range of analogs with enhanced pharmacological properties.
Recent in vivo studies have further elucidated the pharmacokinetic profile of 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile. These studies have revealed favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and bioavailability, which are critical for its transition from preclinical to clinical development.
In conclusion, 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile represents a promising scaffold for the development of new therapeutic agents. Ongoing research is focused on addressing its current limitations and exploring its full potential in various disease models. The compound's versatility and unique mechanism of action make it a valuable asset in the field of chemical biology and drug discovery.
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